Cas no 2387585-47-7 (tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate
• CAS No: 2387585-47-7
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5303006
• Update Time: 2025-10-28

tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-3-methyl-, methyl ester, (αR)-
• tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-9-8-16(13(18)20-14(2,3)4)7-6-10(9)11(15)12(17)19-5/h9-11H,6-8,15H2,1-5H3
• InChI Key： NNTAROPHOIEHCU-UHFFFAOYSA-N
• SMILES： CC1C(C(N)C(OC)=O)CCN(C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate

tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate (CAS No: 2387585-47-7)

The compound tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate (CAS No: 2387585-47-7) is a complex organic molecule with significant applications in the field of organic synthesis and pharmaceutical chemistry. This compound, often referred to as tert-butyl piperidine carboxylate derivative, has garnered attention due to its unique structural features and potential biological activities.

Structurally, the molecule consists of a piperidine ring substituted at the 4-position with an amino group and at the 3-position with a methyl group. The carboxylic acid group at the 1-position is esterified with tert-butyl, forming a stable ester linkage. The presence of the tert-butyl group contributes to the molecule's stability and solubility properties, making it suitable for various synthetic applications.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. For instance, researchers have explored its role as an intermediate in the construction of complex ring systems, such as those found in natural products and drug candidates. The stereochemistry at the (1R) configuration plays a crucial role in determining the compound's reactivity and selectivity during synthetic transformations.

In terms of biological activity, tert-butyl piperidine carboxylate derivative has shown potential in modulating enzyme activities and cellular signaling pathways. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for further pharmacological investigations.

The synthesis of tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]-3-methyl-piperidine-1-carboxylate involves multi-step reactions, including nucleophilic substitutions, reductions, and esterifications. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the production process, ensuring high yields and enantioselectivity.

From an industrial perspective, this compound is valued for its versatility in organic synthesis. It serves as a versatile building block for constructing diverse molecular architectures, including heterocyclic compounds and peptide mimetics. Its ability to undergo various functional group transformations further enhances its utility in drug discovery programs.

In conclusion, tert-butyl 4-[(1R)-1-amino-2-methoxy-2-oxyo ethyl]-3-methyl-piperidine-carboxy late (CAS No: 2387585 -47 -7) stands out as a significant molecule in contemporary organic chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers in academia and industry alike.